Cas no 1000577-78-5 (Tert-Butyl (1-benzylazetidin-3-yl)carbamate)

• Product Name: Tert-Butyl (1-benzylazetidin-3-yl)carbamate
• CAS No: 1000577-78-5
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• MDL: MFCD09878667
• CID: 1036721
• PubChem ID: 44630655
• Update Time: 2025-06-08

Tert-Butyl (1-benzylazetidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-benzylazetidin-3-yl)carbamate
• tert-butyl 1-benzylazetidin-3-ylcarbamate
• tert-butyl N-(1-benzylazetidin-3-yl)carbamate
• B-1690
• tert-Butyl (1-benzylazetidin-3-yl)
• N-[1-(Phenylmethyl)-3-azetidinyl]carbamic acid tert-butyl ester
• tert-butyl 1-Benzylazetidin-3yl-carbamate
• tert-butyl N-[1-(phenylmethyl)azetidin-3-yl]carbamate
• 1-Benzyl-(3-N-Boc-amino)azetidine
• tert-Butyl1-benzylazetidin-3-ylcarbamate
• FCH1627204
• AX8162752
• A800032
• N-[1-(phenylmethyl)-3-a
• A26780
• SCHEMBL1815532
• MFCD09878667
• SB50727
• Carbamic acid, N-[1-(phenylmethyl)-3-azetidinyl]-, 1,1-dimethylethyl ester
• tert-Butyl(1-benzylazetidin-3-yl)carbamate
• CS-0154401
• DTXSID20659978
• DB-058267
• C71016
• 1000577-78-5
• DS-13072
• tert-butyl 1-benzylazetidin-3-ylcarbamate;tert-Butyl (1-benzylazetidin-3-yl)carbamate
• AKOS005258645
• Tert-Butyl (1-benzylazetidin-3-yl)carbamate

• MDL： MFCD09878667
• Inchi： 1S/C15H22N2O2/c1-15(2,3)19-14(18)16-13-10-17(11-13)9-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,16,18)
• InChI Key： WWOIZPTXNMBINN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CN(CC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 262.16800
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.3

Experimental Properties

• Density: 1.10
• Boiling Point: 369.0±31.0°C at 760 mmHg
• Flash Point: 177.0±24.8 °C
• PSA: 41.57000
• LogP: 2.72430
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tert-Butyl (1-benzylazetidin-3-yl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl (1-benzylazetidin-3-yl)carbamate

Professional Introduction to Tert-Butyl (1-benzylazetidin-3-yl)carbamate (CAS No. 1000577-78-5)

Tert-Butyl (1-benzylazetidin-3-yl)carbamate, with the chemical formula C₁₅H₁₉NO₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a tert-butyl group and a benzylazetidin-3-yl moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

TheCAS registry number1000577-78-5 uniquely identifies this compound and distinguishes it from other similar molecules. Its molecular weight is approximately 249.31 g/mol, and it typically appears as a white to off-white crystalline solid at room temperature. The compound is soluble in organic solvents such as methanol, ethanol, and dichloromethane, which facilitates its use in various chemical reactions and formulations.

In recent years, Tert-butyl (1-benzylazetidin-3-yl)carbamate has garnered attention in the pharmaceutical industry due to its potential applications in drug development. The benzylazetidin-3-yl group is particularly interesting because it can be modified to introduce different pharmacophores, making it a versatile scaffold for designing new therapeutic agents. For instance, modifications at the azetidine ring have been explored for their ability to enhance binding affinity to biological targets.

One of the most promising areas of research involving Tert-butyl (1-benzylazetidin-3-yl)carbamate is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, division, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. By designing molecules that specifically inhibit certain kinases, researchers aim to develop novel anticancer therapies.

Recent studies have demonstrated that derivatives of Tert-butyl (1-benzylazetidin-3-yl)carbamate can serve as potent inhibitors of specific kinases. For example, modifications of the benzyl group have been shown to improve binding affinity to target enzymes while maintaining selectivity. This has led to the discovery of several lead compounds that are currently being evaluated in preclinical studies. The tert-butyl group, on the other hand, contributes to the overall stability of the molecule, enhancing its pharmacokinetic properties.

The synthesis of Tert-butyl (1-benzylazetidin-3-yl)carbamate involves multi-step organic reactions, typically starting from commercially available precursors. The key steps include the formation of the azetidine ring through cyclization reactions and subsequent functionalization with the benzyl and carbamate groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

In addition to its applications in drug development, Tert-butyl (1-benzylazetidin-3-yl)carbamate has potential uses in materials science and agrochemicals. Its unique structural properties make it a candidate for designing novel polymers and coatings with enhanced durability and functionality. Furthermore, modifications of its pharmacophore could lead to the development of new pesticides and herbicides that are more effective and environmentally friendly.

The safety profile of Tert-butyl (1-benzylazetidin-3-yl)carbamate is another critical aspect that has been extensively studied. Preliminary toxicological assessments have shown that the compound is generally well-tolerated at moderate doses. However, further studies are needed to fully understand its long-term effects and potential side effects. These studies are essential for ensuring its safe use in pharmaceutical applications and for guiding future research efforts.

The future prospects for Tert-butyl (1-benzylazetidin-3-yl)carbamate are promising, with ongoing research focusing on optimizing its synthetic routes and exploring new applications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with improved pharmacological properties. Additionally, collaborations between academia and industry will play a crucial role in translating laboratory findings into clinical applications.

In conclusion, Tert-butyl (1-benzylazetidin-3-yl)carbamate (CAS No. 1000577-78-5) is a versatile compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, particularly kinase inhibitors. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in both academic and industrial settings.